(R)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate
Overview
Description
(R)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate (also known as OTMMS) is a synthetic compound with a wide range of applications in scientific research. It is a chiral sulfonate ester, consisting of a methyl 4-methylbenzenesulfonate moiety linked to a chiral oxo-tetrahydrofuran moiety. OTMMS is used in a variety of biochemical, pharmacological, and physiological studies as a substrate, inhibitor, and/or activator. It has been used to study the structure and function of enzymes, receptors, and other biomolecules.
Scientific Research Applications
Anticancer Activity
This compound has been used in the synthesis of novel hydrazone linkage-based aryl sulfonate derivatives, which have shown promising anticancer activity . These derivatives have been evaluated for their antiproliferative effects against six cancer cell lines, including non-small cell lung cancer (A549), breast cancer (MCF-7), colorectal adenocarcinoma cancer (HT-29), androgen-independent prostate adenocarcinoma (PC-3), hepatocellular carcinoma cancer (Hep3B), and epitheloid cervix carcinoma cancer (HeLa) .
Apoptosis Inducers
The hydrazone linkage-based aryl sulfonate derivatives synthesized using this compound have been found to induce apoptosis in cancer cells . The apoptosis is mediated through the intrinsic apoptotic pathway with changes in mitochondrial membrane potential, finally activating caspase-9 and caspase-3 .
Terahertz Technology
Organic second-order nonlinear optical crystals, which include this compound, have been used in terahertz technology . These crystals have garnered attention due to their pivotal role in advancing this technology .
Nonlinear Optical Crystals
This compound is part of the organic second-order nonlinear optical materials, which stand out for their remarkable attributes . Their large nonlinear coefficient, elevated electro-optical coefficient, and low dielectric constant position them as exceptional materials for terahertz radiation sources .
Terahertz Wave Emission
The optical properties exhibited by these crystals provide strong support for applications such as terahertz wave emission .
Terahertz Wave Modulation
The crystals containing this compound have been used for terahertz wave modulation .
Terahertz Wave Detection
These crystals have also been used for terahertz wave detection .
Research and Production
This compound is widely used in research and production, and is available from several scientific supply companies .
properties
IUPAC Name |
[(2R)-5-oxooxolan-2-yl]methyl 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O5S/c1-9-2-5-11(6-3-9)18(14,15)16-8-10-4-7-12(13)17-10/h2-3,5-6,10H,4,7-8H2,1H3/t10-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGAXYKDBRBNWKT-SNVBAGLBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCC2CCC(=O)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC[C@H]2CCC(=O)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10427365 |
Source
|
| Record name | [(2R)-5-Oxooxolan-2-yl]methyl 4-methylbenzene-1-sulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10427365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate | |
CAS RN |
58879-33-7 |
Source
|
| Record name | [(2R)-5-Oxooxolan-2-yl]methyl 4-methylbenzene-1-sulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10427365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (R)-(-)-Dihydro-5-(p-tolylsulfonyloxymethyl)-2(3H)-furanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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